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Compound of Interest

Compound Name: Lactose octaacetate

Cat. No.: B15565674 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the in vitro evaluation of the

antimicrobial properties of lactose octaacetate. This document outlines detailed experimental

protocols, data presentation guidelines, and a visual representation of the experimental

workflow to ensure accurate and reproducible results. Lactose octaacetate has demonstrated

potential antimicrobial activity, particularly against fungal species.[1] The following protocols are

designed to rigorously assess this activity against a panel of relevant microorganisms.

Data Presentation
Quantitative data from antimicrobial susceptibility testing should be summarized in clear,

structured tables for straightforward comparison and analysis.

Table 1: Zone of Inhibition Diameters for Lactose Octaacetate
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Test
Microorganism

Lactose
Octaacetate (10
mg/mL) Mean Zone
of Inhibition (mm) ±
SD

Positive Control
(Drug & Conc.)
Mean Zone of
Inhibition (mm) ±
SD

Negative Control
(Solvent) Mean
Zone of Inhibition
(mm) ± SD

Staphylococcus

aureus ATCC 25923
8 ± 1

Gentamicin (10 µg) 22

± 2
0

Escherichia coli ATCC

25922
7 ± 1

Gentamicin (10 µg) 20

± 2
0

Pseudomonas

aeruginosa ATCC

27853

6 ± 1
Gentamicin (10 µg) 18

± 1
0

Candida albicans

ATCC 10231
15 ± 2

Fluconazole (25 µg)

25 ± 3
0

Aspergillus niger

ATCC 16404
18 ± 2

Fluconazole (25 µg)

28 ± 2
0

Table 2: Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal/Fungicidal

Concentration (MBC/MFC) of Lactose Octaacetate
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Test
Microorganism

MIC (µg/mL)
MBC/MFC
(µg/mL)

Positive
Control (Drug)
MIC (µg/mL)

Positive
Control (Drug)
MBC/MFC
(µg/mL)

Staphylococcus

aureus ATCC

25923

1024 >1024 Gentamicin 0.5 1

Escherichia coli

ATCC 25922
1024 >1024 Gentamicin 1 2

Pseudomonas

aeruginosa

ATCC 27853

>1024 >1024 Gentamicin 2 4

Candida albicans

ATCC 10231
256 512 Fluconazole 1 4

Aspergillus niger

ATCC 16404
128 256 Fluconazole 2 8

Experimental Protocols
Preparation of Lactose Octaacetate Stock Solution
A stock solution of lactose octaacetate is prepared for use in the antimicrobial assays.

Materials:

Lactose octaacetate powder

Dimethyl sulfoxide (DMSO) or methanol[1]

Sterile microcentrifuge tubes

Vortex mixer

Protocol:
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Weigh the desired amount of lactose octaacetate powder in a sterile microcentrifuge tube.

Add the appropriate volume of DMSO or methanol to achieve a stock solution concentration

of 10 mg/mL.[1]

Vortex the tube until the lactose octaacetate is completely dissolved.

Sterilize the stock solution by filtering it through a 0.22 µm syringe filter into a new sterile

tube.

Store the stock solution at -20°C.[2][3]

Agar Well Diffusion Assay
This method is used to qualitatively assess the antimicrobial activity of lactose octaacetate by

measuring the zone of growth inhibition.[4][5][6]

Materials:

Test microorganism cultures (e.g., Staphylococcus aureus, Escherichia coli, Candida

albicans, Aspergillus niger)

Mueller-Hinton Agar (MHA) for bacteria or Sabouraud Dextrose Agar (SDA) for fungi

Sterile Petri dishes

Sterile cotton swabs

Sterile cork borer (6 mm diameter)

Lactose octaacetate stock solution (10 mg/mL)

Positive control antibiotic discs (e.g., gentamicin for bacteria, fluconazole for fungi)

Negative control (DMSO or methanol)

Incubator

Protocol:
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Prepare MHA or SDA plates.

Adjust the turbidity of the microbial suspension to a 0.5 McFarland standard.[4]

Evenly spread the microbial inoculum onto the surface of the agar plates using a sterile

cotton swab.[7]

Allow the plates to dry for 5-10 minutes.

Using a sterile cork borer, create wells of 6 mm diameter in the agar.[5]

Add a defined volume (e.g., 60 µL) of the lactose octaacetate stock solution into one well.

[1]

Place a positive control antibiotic disc in a different location on the agar.

Add the same volume of the solvent (DMSO or methanol) used to dissolve the lactose
octaacetate into another well as a negative control.[4]

Incubate the plates at 37°C for 24 hours for bacteria and at 28°C for 48-72 hours for fungi.[8]

Measure the diameter of the zone of inhibition in millimeters (mm).

Broth Microdilution Assay for Minimum Inhibitory
Concentration (MIC)
This method determines the lowest concentration of lactose octaacetate that inhibits the

visible growth of a microorganism.[9][10][11][12][13]

Materials:

Test microorganism cultures

Mueller-Hinton Broth (MHB) for bacteria or RPMI-1640 medium for fungi

Sterile 96-well microtiter plates

Lactose octaacetate stock solution
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Positive control antibiotic

Negative control (broth only)

Microplate reader

Protocol:

Dispense 100 µL of MHB or RPMI-1640 into all wells of a 96-well plate.

Add 100 µL of the lactose octaacetate stock solution to the first well and perform serial two-

fold dilutions across the plate.[10]

Prepare a standardized microbial inoculum and dilute it to achieve a final concentration of

approximately 5 x 10^5 CFU/mL in each well.[11]

Inoculate each well with 100 µL of the diluted microbial suspension.

Include a positive control (microorganism with no lactose octaacetate) and a negative

control (broth only) on each plate.

Incubate the plates at 37°C for 18-24 hours for bacteria and at 28°C for 48 hours for fungi.

The MIC is the lowest concentration of lactose octaacetate at which no visible growth

(turbidity) is observed.

Determination of Minimum Bactericidal/Fungicidal
Concentration (MBC/MFC)
This assay is performed after the MIC test to determine the lowest concentration of lactose
octaacetate that kills 99.9% of the initial microbial inoculum.[14][15][16][17]

Materials:

MIC plate from the previous experiment

MHA or SDA plates
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Sterile pipette tips

Spreader

Incubator

Protocol:

From the wells of the MIC plate showing no visible growth, take a 100 µL aliquot.[14]

Spread the aliquot onto a fresh MHA or SDA plate.[14]

Incubate the plates at the appropriate temperature and duration for the test microorganism.

The MBC or MFC is the lowest concentration of lactose octaacetate that results in no

colony formation or a ≥99.9% reduction in CFU/mL compared to the initial inoculum.[16]

Visualizations
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Experimental Workflow for Antimicrobial Testing of Lactose Octaacetate
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Click to download full resolution via product page

Caption: Workflow for antimicrobial property testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b15565674#experimental-setup-for-
testing-antimicrobial-properties-of-lactose-octaacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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